Cas no 7460-41-5 (2-Propenoic acid,3-(3,4,5-trimethoxyphenyl)-, 3-(1,3-benzodioxol-5-yl)-2-propenyl ester, (E,E)-(9CI))

2-Propenoic acid,3-(3,4,5-trimethoxyphenyl)-, 3-(1,3-benzodioxol-5-yl)-2-propenyl ester, (E,E)-(9CI) structure
7460-41-5 structure
Product Name:2-Propenoic acid,3-(3,4,5-trimethoxyphenyl)-, 3-(1,3-benzodioxol-5-yl)-2-propenyl ester, (E,E)-(9CI)
CAS No:7460-41-5
MF:C22H22O7
MW:398.405887126923
CID:574442
PubChem ID:10834669
Update Time:2025-04-19

2-Propenoic acid,3-(3,4,5-trimethoxyphenyl)-, 3-(1,3-benzodioxol-5-yl)-2-propenyl ester, (E,E)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(3,4,5-trimethoxyphenyl)-, 3-(1,3-benzodioxol-5-yl)-2-propenyl ester, (E,E)-(9CI)
    • [(E)-3-(1,3-benzodioxol-5-yl)prop-2-enyl] (Z)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate
    • (E)-3,4-methylenedioxycinnamyl (E)-3-(3,4,5-trimethoxyphenyl)acrylate
    • NSC57888
    • trans-3,4-Methylendioxy-cinnamyl-(trans-3,4,5-trimethoxy-zimtsaeureester)
    • trans-3,4-Methylendioxy-cinnamyl-< trans-3,4,5-trimethoxy-zimtsaeureester>
    • MLS002667913
    • 7460-41-5
    • NSC-57888
    • DTXSID20445570
    • Inchi: 1S/C22H22O7/c1-24-19-12-16(13-20(25-2)22(19)26-3)7-9-21(23)27-10-4-5-15-6-8-17-18(11-15)29-14-28-17/h4-9,11-13H,10,14H2,1-3H3/b5-4+,9-7-
    • InChI Key: XSDSFWOIAZLXLB-ADNKFJFNSA-N
    • SMILES: O1COC2C=CC(/C=C/COC(/C=C\C3C=C(C(=C(C=3)OC)OC)OC)=O)=CC1=2

Computed Properties

  • Exact Mass: 398.13656
  • Monoisotopic Mass: 398.13655304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 72.4Ų

Experimental Properties

  • PSA: 72.45
  • LogP: 3.71090
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